ethyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate

• IUPAC Name: ethyl 3-[(4-ethoxyphenyl)sulfonylamino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C20H25NO5S/c1-4-25-17-10-12-18(13-11-17)27(23,24)21-19(14-20(22)26-5-2)16-8-6-15(3)7-9-16/h6-13,19,21H,4-5,14H2,1-3H3
• InChI Key: KOFCVSVPQWCFGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC(CC(=O)OCC)C2=CC=C(C=C2)C
• Molecular Formula: C20H25NO5S
• Molecular Weight: 391.5 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate involves complex chemical reactions, which have been explored in several studies. One method involves the use of bio-catalysis to prepare mammalian metabolites of related compounds, indicating the versatility and complexity of synthesizing such molecules (Zmijewski et al., 2006). Another approach includes the use of hollow magnetic mesoporous particles as catalysts for the synthesis of related compounds, showcasing the innovative strategies employed in the chemical synthesis of such complex molecules (Safaei‐Ghomi et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been determined using various analytical techniques. For instance, X-ray diffraction analysis has been utilized to elucidate the crystal structure of similar compounds, providing insights into their molecular configurations (Shang et al., 2011).

Chemical Reactions and Properties

The chemical reactions involving this compound include various transformations and interactions. For example, the Lossen rearrangement has been applied to related compounds, demonstrating the chemical versatility and reactivity of such molecules (Thalluri et al., 2014).

Physical Properties Analysis

The physical properties of this compound and related compounds have been studied, with a focus on their polymorphic forms and solid-state characteristics. Spectroscopic and diffractometric techniques have been employed to characterize these aspects, revealing the challenges in analytical and physical characterization due to the similarity of spectra and diffraction patterns between different forms (Vogt et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemical compounds with appropriate safety precautions, including the use of personal protective equipment and proper disposal methods.

Future Directions

Future research on this compound could involve exploring its potential biological activity, developing methods for its synthesis, and studying its reactivity. This could lead to new applications in fields such as medicinal chemistry, materials science, or environmental science.